Cas no 23417-29-0 (6-Methyl-3H-benzooxazole-2-thione)

• Product Name: 6-Methyl-3H-benzooxazole-2-thione
• CAS No: 23417-29-0
• MF: C₈H₇NOS
• MW: 165.212280511856
• MDL: MFCD00175644
• CID: 279488
• PubChem ID: 354335393
• Update Time: 2025-10-29

6-Methyl-3H-benzooxazole-2-thione Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzoxazolethione,6-methyl-
• 6-Methyl-1,3-benzoxazole-2(3H)-thione
• 2-mercapto-6-methylbenzoxazole
• 6-Methyl-1,3-benzoxazole-2-thiol
• 6-methyl-3H-1,3-benzoxazole-2-thione
• 2-benzoxazolethiol, 6-methyl-
• 6-methyl-2,3-dihydro-1,3-benzoxazole-2-thione
• BDBM50570900
• CHEBI:194953
• NSC332173
• AKOS037630225
• CHEMBL4856216
• HMS1667P02
• SCHEMBL799525
• NUMDWMDMUXZMHA-UHFFFAOYSA-N
• 23417-29-0
• 6-Methylbenzoxazole-2-thiol
• T72123
• NSC-332173
• M3063
• MFCD00175644
• AKOS003573636
• AB03206
• MFCD00087075
• 6-Methyl-3h-benzooxazole-2-thione
• FK-0706
• 6-methyl-3H-1, 3-benzoxazole-2-thione
• CC1=CC=C2N=C(S)OC2=C1
• CS-0126605
• 6-Methylbenzoxazole-2(3H)-thione
• DTXSID40359443
• SY130029
• YAA41729
• XH0540
• 6-Methyl-3H-benzooxazole-2-thione

• MDL： MFCD00175644
• Inchi： 1S/C8H7NOS/c1-5-2-3-6-7(4-5)10-8(11)9-6/h2-4H,1H3,(H,9,11)
• InChI Key： NUMDWMDMUXZMHA-UHFFFAOYSA-N
• SMILES： S=C1NC2C=CC(C)=CC=2O1

Computed Properties

• Exact Mass: 165.02491
• Monoisotopic Mass: 165.024835
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4
• XLogP3: 2.1

Experimental Properties

• Density: 1.34
• Melting Point: 209.0 to 213.0 deg-C
• Boiling Point: 270.5°Cat760mmHg
• Flash Point: 117.4°C
• Refractive Index: 1.682
• PSA: 21.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 6-Methyl-3H-benzooxazole-2-thione

Introduction to 6-Methyl-3H-benzooxazole-2-thione (CAS No: 23417-29-0)

6-Methyl-3H-benzooxazole-2-thione, identified by its Chemical Abstracts Service (CAS) number 23417-29-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzooxazole-thione class, a structural motif known for its broad spectrum of biological activities. The presence of both sulfur and oxygen atoms in its core structure imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery.

The benzooxazole-thione moiety is particularly intriguing due to its ability to interact with biological targets in multiple ways. The sulfur atom can participate in hydrogen bonding, while the oxygen atom can engage in π-stacking interactions, facilitating the design of molecules with enhanced binding affinity. These characteristics have made derivatives of 6-Methyl-3H-benzooxazole-2-thione attractive for developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 6-Methyl-3H-benzooxazole-2-thione with various biological targets with high precision. Studies suggest that this compound exhibits promising activity against enzymes involved in inflammatory pathways, making it a potential candidate for treating chronic inflammatory diseases. Additionally, its structural flexibility allows for modifications that can enhance its pharmacokinetic properties, such as solubility and bioavailability.

In the realm of drug development, 6-Methyl-3H-benzooxazole-2-thione has been explored as a lead compound for designing inhibitors of kinases and other enzyme targets relevant to cancer therapy. Preliminary in vitro studies have demonstrated that certain derivatives of this compound can inhibit the activity of tyrosine kinases, which are often overexpressed in tumor cells. This finding aligns with the growing interest in small-molecule inhibitors as part of combination therapies for cancer treatment.

The synthesis of 6-Methyl-3H-benzooxazole-2-thione involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. Key steps include cyclization reactions to form the benzooxazole ring and subsequent functionalization to introduce the thione group. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving accessibility for research purposes.

One of the most compelling aspects of 6-Methyl-3H-benzooxazole-2-thione is its potential for further derivatization. By introducing various substituents at different positions on the benzooxazole ring, researchers can fine-tune the biological activity and selectivity of the compound. This flexibility has led to the discovery of several analogs with enhanced potency and reduced side effects compared to earlier versions.

The pharmacological profile of 6-Methyl-3H-benzooxazole-2-thione has been extensively studied in preclinical models. Animal studies have shown that this compound can modulate inflammatory responses by inhibiting key mediators such as nitric oxide and prostaglandins. These effects suggest that it may be useful in conditions like rheumatoid arthritis and inflammatory bowel disease, where excessive inflammation is a hallmark symptom.

Moreover, the compound has shown promise in neuroprotective applications. Research indicates that derivatives of 6-Methyl-3H-benzooxazole-2-thione can protect against oxidative stress and mitochondrial dysfunction, which are critical factors in neurodegenerative diseases like Alzheimer's and Parkinson's. These findings highlight the compound's potential as a therapeutic agent for neurological disorders.

The development of novel drug candidates often involves evaluating their interaction with biological targets at a molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating how 6-Methyl-3H-benzooxazole-2-thione binds to its intended targets. These structural insights have guided medicinal chemists in designing more effective derivatives by optimizing key interactions.

In conclusion, 6-Methyl-3H-benzooxazole-2-thione (CAS No: 23417-29-0) represents a significant advancement in pharmaceutical research due to its versatile biological activities and synthetic accessibility. Its potential applications span multiple therapeutic areas, including inflammation, cancer, and neurodegenerative diseases. As research continues to uncover new derivatives and mechanisms of action, this compound is poised to play a crucial role in future drug development efforts.